N-(2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl)-2-fluorobenzenesulfonamide

• IUPAC Name: N-[2-(3,5-dicyclopropylpyrazol-1-yl)ethyl]-2-fluorobenzenesulfonamide
• InChI: InChI=1S/C17H20FN3O2S/c18-14-3-1-2-4-17(14)24(22,23)19-9-10-21-16(13-7-8-13)11-15(20-21)12-5-6-12/h1-4,11-13,19H,5-10H2
• InChI Key: KLBQTXVUENFZNR-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=NN2CCNS(=O)(=O)C3=CC=CC=C3F)C4CC4
• Molecular Formula: C17H20FN3O2S
• Molecular Weight: 349.4 g/mol

Description

N-(2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl)-2-fluorobenzenesulfonamide, commonly known as DCPPF, is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. DCPPF belongs to the class of sulfonamide compounds and has been shown to possess a range of pharmacological properties.

Scientific Research Applications

Synthesis and Characterization

The synthesis of pyrazole derivatives, including those with sulfonamide groups, has been a subject of interest due to their wide range of biological activities. For example, the synthesis and antimicrobial evaluation of pyrazolo[1,5-a]pyrimidine derivatives highlight the synthetic routes to obtain fused heterocyclic systems that display good antibacterial and antifungal activity (El-Sayed, Fadda, & El-Saadaney, 2020). Similarly, the synthesis of celecoxib derivatives as potential anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV agents underscores the chemical versatility and therapeutic potential of sulfonamide-containing pyrazole derivatives (Küçükgüzel et al., 2013).

Antimicrobial and Anticancer Activities

The antimicrobial properties of pyrazole derivatives are significant, with studies demonstrating their effectiveness against various bacterial and fungal pathogens. The synthesis of new pyrazoline and pyrazole derivatives has been shown to possess antibacterial and antifungal activity, which could be beneficial in developing new antimicrobial agents (Hassan, 2013). Furthermore, the investigation into the anticancer activity of heterocyclic compounds based on 1-cyanoacetyl-3,5-dimethylpyrazole has unveiled potential therapeutic applications against cancer (Metwally, Abdelrazek, & Eldaly, 2016).

Chemical Genetics and Molecular Docking Studies

Chemical genetics strategies have identified small molecules with ethylene-like biological activity, demonstrating the utility of pyrazole derivatives in plant biology and agriculture (Oh et al., 2017). Additionally, molecular docking studies of pyrazole derivatives as potential anticancer agents offer insights into their mechanism of action and provide a basis for the development of novel therapeutic agents (Putri et al., 2021).